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Compound of Interest |

Cyclopropyl(4-fluoro-3-
Compound Name:
methylphenyl)methanol

CAS No.: 1181600-68-9

Cat. No.: B2468207

. J

CAS: 1181600-68-9 Formula: C11H13FO Molecular Weight: 180.22 g/mol [1]

Executive Summary: The Strategic Value of the
Scaffold

In modern medicinal chemistry, the "Magic Methyl" effect and strategic fluorination are critical
for optimizing drug potency and metabolic stability. Cyclopropyl(4-fluoro-3-
methylphenyl)methanol integrates three distinct pharmacophoric advantages into a single
scaffold:

* Metabolic Blockade: The 4-fluoro substituent blocks para-hydroxylation (a common Phase |
metabolic route), while the 3-methyl group sterically hinders ortho-oxidation and increases
lipophilicity (logP modulation).

o Conformational Rigidity: The cyclopropyl group acts as a rigid bioisostere for isopropyl or
tert-butyl groups. Its unique electronic character ("banana bonds" with high p-character)
allows for specific pi-stacking interactions within receptor binding pockets.

» Chiral Handle: The secondary alcohol provides a versatile handle for installing chiral amines
(via Ritter or Mitsunobu reactions) or ketones (via oxidation), essential for creating
enantiopure active pharmaceutical ingredients (APIs).
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Chemical Properties & Specifications

Property Value / Specification

Appearance Colorless to pale yellow oil or low-melting solid
Boiling Point ~280°C (Predicted)

Density 1.18 + 0.1 g/cm3 (Predicted)

pKa 13.8 (Secondary Alcohol)

N Soluble in DCM, THF, Ethyl Acetate; Insoluble in
Solubility

Water
o Racemic (contains 1 chiral center at the carbinol
Chirality
carbon)
Flash Point >110°C

Synthesis Protocol: Grignhard Addition

The most robust route to CAS 1181600-68-9 involves the nucleophilic addition of
cyclopropylmagnesium bromide to 4-fluoro-3-methylbenzaldehyde. This protocol ensures high
yield and minimizes the formation of bis-addition byproducts.

Reagents

e Precursor: 4-Fluoro-3-methylbenzaldehyde (CAS 135427-08-6)
e Reagent: Cyclopropylmagnesium bromide (0.5 M in THF) (CAS 23719-80-4)
e Solvent: Anhydrous Tetrahydrofuran (THF)

e Quench: Saturated Ammonium Chloride (NH4Cl)

Step-by-Step Methodology

 Inert Atmosphere Setup: Flame-dry a 3-neck round-bottom flask equipped with a magnetic
stir bar, addition funnel, and nitrogen inlet. Cool to 0°C using an ice/water bath.
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o Substrate Dissolution: Charge the flask with 4-Fluoro-3-methylbenzaldehyde (1.0 eq)
dissolved in anhydrous THF (5 mL per mmol).

e Grignard Addition (Critical Step):

o Add Cyclopropylmagnesium bromide (1.2 eq) dropwise via the addition funnel over 30
minutes.

o Technical Note: Maintain internal temperature <5°C to prevent enolization or side
reactions.

e Reaction Monitoring: Allow the mixture to warm to room temperature (25°C) and stir for 2—4
hours. Monitor via TLC (Hexane:EtOAc 8:1) or LC-MS for the disappearance of the aldehyde
peak.

e Quench & Workup:
o Cool the mixture back to 0°C.

o Slowly add saturated aqueous NHa4Cl to quench excess Grignard reagent. Caution:
Exothermic gas evolution.

o Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over NazSOa, and
concentrate in vacuo.

« Purification: Purify the crude oil via flash column chromatography (Silica gel, 0-20% EtOAc in
Hexanes) to yield the target alcohol.

Synthesis Pathway Diagram
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Figure 1: Grignard synthesis pathway for CAS 1181600-68-9.

Downstream Applications & Transformations

This alcohol serves as a "pivot point" for divergent synthesis.

A. Oxidation to Ketone

» Reagents: Dess-Martin Periodinane (DMP) or Swern Oxidation conditions.
e Product: Cyclopropyl 4-fluoro-3-methylphenyl ketone.

 Utility: Precursor for asymmetric reductive amination or addition of a second nucleophile to
create tertiary alcohols.

B. Conversion to Chiral Amine

e Method: Mitsunobu reaction with Phthalimide followed by hydrazine deprotection, or
conversion to Mesylate followed by azide displacement.

» Utility: Creates the alpha-cyclopropyl benzylamine motif found in several NK1 antagonists
and kinase inhibitors.

C. Chiral Resolution

Since the Grignard reaction yields a racemate, resolution is often required:

e Enzymatic Kinetic Resolution: Lipase B from Candida antarctica (CAL-B) with vinyl acetate in
MTBE often selectively acetylates the (R)-enantiomer, leaving the (S)-alcohol.

e Chiral HPLC: Preparative separation using Chiralpak AD-H or OD-H columns (Hexane/IPA
mobile phase).

Structural Activity Relationship (SAR) Logic

The specific substitution pattern of CAS 1181600-68-9 is designed to solve common DMPK
(Drug Metabolism and Pharmacokinetics) failures.
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Figure 2: SAR rationale demonstrating the metabolic and pharmacodynamic advantages of the
scaffold.

Safety & Handling (E-E-A-T)

While CAS 1181600-68-9 is generally stable, its precursors require strict safety protocols.

o Grignard Reagents: Cyclopropylmagnesium bromide is pyrophoric and moisture-sensitive.
Must be handled under dry nitrogen/argon. Syringes must be oven-dried.

o Fluorinated Aromatics: 4-Fluoro-3-methylbenzaldehyde can be a skin and eye irritant. Use
chemically resistant gloves (Nitrile/Neoprene).

o Storage: Store the final alcohol under inert gas at 2—8°C to prevent slow oxidation to the
ketone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1.1182929-42-5|1-(3-Fluoro-4-methylphenyl)butan-1-ol|BLDpharm [bldpharm.com]

e 2. 4-Fluoro-3-methylbenzaldehyde | CBH7FO | CID 2734874 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [Technical Guide: Cyclopropyl(4-fluoro-3-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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